Cas no 2137639-32-6 (methyl 5-2-(difluoromethyl)pyridin-4-ylpyridine-3-carboxylate)

• Product Name: methyl 5-2-(difluoromethyl)pyridin-4-ylpyridine-3-carboxylate
• CAS No: 2137639-32-6
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• MDL: MFCD31600912
• CID: 5609046
• PubChem ID: 165486958
• Update Time: 2025-07-19

methyl 5-2-(difluoromethyl)pyridin-4-ylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137639-32-6
• methyl 5-[2-(difluoromethyl)pyridin-4-yl]pyridine-3-carboxylate
• EN300-844163
• methyl 5-2-(difluoromethyl)pyridin-4-ylpyridine-3-carboxylate

• MDL： MFCD31600912
• Inchi： 1S/C13H10F2N2O2/c1-19-13(18)10-4-9(6-16-7-10)8-2-3-17-11(5-8)12(14)15/h2-7,12H,1H3
• InChI Key： NGRMNGNXHXWXOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C1C=NC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 264.07103389g/mol
• Monoisotopic Mass: 264.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.1Ų

Additional information on methyl 5-2-(difluoromethyl)pyridin-4-ylpyridine-3-carboxylate

Comprehensive Overview of Methyl 5-(2-(Difluoromethyl)pyridin-4-yl)pyridine-3-carboxylate (CAS No. 2137639-32-6)

Methyl 5-(2-(difluoromethyl)pyridin-4-yl)pyridine-3-carboxylate (CAS No. 2137639-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique difluoromethyl substitution, which enhances its potential applications in drug discovery and material science. The compound's molecular structure combines a pyridine-3-carboxylate core with a difluoromethylpyridine moiety, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged due to their role in improving metabolic stability and bioavailability in drug candidates. Researchers are particularly interested in CAS 2137639-32-6 for its potential to modulate enzyme activity and receptor binding. Its methyl ester group further facilitates derivatization, enabling the creation of novel analogs for high-throughput screening. This aligns with current trends in precision medicine and fragment-based drug design, where small-molecule libraries are critical for identifying lead compounds.

The synthesis of methyl 5-(2-(difluoromethyl)pyridin-4-yl)pyridine-3-carboxylate typically involves palladium-catalyzed cross-coupling reactions, a methodology widely discussed in green chemistry forums. Optimizing such processes to reduce heavy metal residues is a hot topic, as regulatory agencies emphasize sustainable synthesis. Additionally, the compound's lipophilicity and hydrogen-bonding capacity—key parameters in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies—are frequently explored in computational chemistry platforms like molecular docking simulations.

Beyond pharmaceuticals, CAS 2137639-32-6 has potential applications in agrochemical innovation. Fluorinated pyridines are known to enhance pesticide efficacy by improving target affinity and environmental persistence. This resonates with the growing focus on crop protection solutions that balance efficacy with ecological safety. Patent databases reveal increasing filings around similar structures, underscoring their commercial viability in intellectual property-driven markets.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with Good Manufacturing Practice (GMP) standards, a priority for contract research organizations (CROs). Discussions on QC/QA protocols for fluorinated intermediates often cite this compound as a case study due to its structural complexity.

In summary, methyl 5-(2-(difluoromethyl)pyridin-4-yl)pyridine-3-carboxylate represents a convergence of medicinal chemistry, process optimization, and material science. Its relevance to drug discovery pipelines and sustainable agriculture ensures continued interest from academia and industry alike. Future research may explore its utility in bioconjugation or as a building block for metal-organic frameworks (MOFs), further expanding its scientific footprint.